Cas no 2201737-61-1 (2-(1-methylpiperidin-3-yl)methoxypyridine)

• Product Name: 2-(1-methylpiperidin-3-yl)methoxypyridine
• CAS No: 2201737-61-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5326173
• Update Time: 2025-06-08

2-(1-methylpiperidin-3-yl)methoxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(1-methyl-3-piperidinyl)methoxy]-
• 2-(1-methylpiperidin-3-yl)methoxypyridine

• Inchi： 1S/C12H18N2O/c1-14-8-4-5-11(9-14)10-15-12-6-2-3-7-13-12/h2-3,6-7,11H,4-5,8-10H2,1H3
• InChI Key： DQDKKXTUFUOJIT-UHFFFAOYSA-N
• SMILES： C1(OCC2CCCN(C)C2)=NC=CC=C1

Additional information on 2-(1-methylpiperidin-3-yl)methoxypyridine

Recent Advances in the Study of 2-(1-Methylpiperidin-3-yl)methoxypyridine (CAS: 2201737-61-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(1-methylpiperidin-3-yl)methoxypyridine (CAS: 2201737-61-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyridine ring linked to a methylpiperidine moiety via a methoxy bridge, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent literature highlights its role as a versatile scaffold in drug discovery, particularly in the development of novel central nervous system (CNS) agents and anticancer therapeutics.

One of the key areas of investigation involves the compound's interaction with neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1-methylpiperidin-3-yl)methoxypyridine exhibits high affinity for specific subtypes of nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function and neurodegenerative diseases such as Alzheimer's. The study employed molecular docking simulations and in vitro binding assays to reveal the compound's unique binding mode, suggesting its potential as a lead structure for developing nAChR modulators with improved selectivity and reduced side effects.

In addition to its CNS applications, recent research has explored the anticancer potential of this compound. A 2024 preprint available on bioRxiv reported that derivatives of 2-(1-methylpiperidin-3-yl)methoxypyridine showed promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study utilized high-throughput screening and proteomic analysis to identify the compound's ability to inhibit key signaling pathways involved in tumor proliferation and metastasis. These findings underscore the compound's dual utility in both neurological and oncological research.

Another notable advancement is the optimization of synthetic routes for 2-(1-methylpiperidin-3-yl)methoxypyridine. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which significantly improves the compound's accessibility for further preclinical studies. The new protocol employs catalytic asymmetric hydrogenation and minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in translating the preclinical findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Ongoing research is focused on designing prodrugs or nanoformulations to address these limitations, as highlighted in a 2024 review article in Advanced Drug Delivery Reviews.

In conclusion, 2-(1-methylpiperidin-3-yl)methoxypyridine (CAS: 2201737-61-1) represents a compelling case study in modern drug discovery, bridging chemical biology and translational medicine. Its multifaceted pharmacological profile and adaptable chemical structure position it as a valuable tool for addressing unmet medical needs in CNS disorders and oncology. Future research directions will likely focus on optimizing its drug-like properties and exploring its potential in combination therapies.